rac Clopidogrel-d4 Hydrogen Sulfate

Description

rac Clopidogrel-d4 Hydrogen Sulfate is a deuterated form of clopidogrel, a widely used antithrombotic medication. Clopidogrel itself is known for its role in preventing blood clots by inhibiting platelet aggregation. The deuterated version, rac Clopidogrel-d4 Hydrogen Sulfate, is primarily used in research settings to study the pharmacokinetics and metabolism of clopidogrel.

Applications in Research

rac Clopidogrel-d4 Hydrogen Sulfate is utilized in research to study the pharmacokinetics and metabolism of clopidogrel. This involves understanding how clopidogrel is absorbed, distributed, metabolized, and excreted in the body. The deuterated form allows researchers to differentiate between the administered compound and its metabolites in biological samples, which is crucial for detailed metabolic studies .

Hazards Identification

• Acute Toxicity: Classified as harmful if swallowed (H302).

• Skin and Eye Irritation: Causes severe skin burns and eye damage (H314 and H318).

• Respiratory Irritation: May cause respiratory irritation (H335).

• Aquatic Toxicity: Toxic to aquatic life with long-lasting effects (H411) .

First Aid Measures

• Inhalation: Remove to fresh air; provide artificial respiration if necessary.

• Eye Contact: Rinse with plenty of water for at least 15 minutes.

• Skin Contact: Wash with soap and water; seek medical attention if irritation persists.

• Ingestion: Seek immediate medical attention .

Environmental Considerations

The compound is classified as a marine pollutant and is toxic to aquatic life, indicating the need for careful disposal and handling to minimize environmental impact .

• CAS No.: 1219274-96-0
• Product Name: rac Clopidogrel-d4 Hydrogen Sulfate
• Molecular Formula: C16H14ClNO6S2D4
• Molecular Weight: 423.92
• IUPAC Name: methyl 2-(2-chloro-3,4,5,6-tetradeuteriophenyl)-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetate;sulfuric acid
• Standard InChI: InChI=1S/C16H16ClNO2S.H2O4S/c1-20-16(19)15(12-4-2-3-5-13(12)17)18-8-6-14-11(10-18)7-9-21-14;1-5(2,3)4/h2-5,7,9,15H,6,8,10H2,1H3;(H2,1,2,3,4)/i2D,3D,4D,5D
• SMILES: COC(=O)C(C1=CC=CC=C1Cl)N2CCC3=C(C2)C=CS3.OS(=O)(=O)O
• Appearance: White Solid
• Melting Point: 206-209°C
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 135046-48-9 (unlabelled)
• Synonyms: α-(2-Chlorophenyl-d4)-6,7-dihydro-thieno[3,2-c]pyridine-5(4H)-acetic Acid Methyl Ester Sulfate; (+/-)-Clopidogrel-d4 Bisulfate
• Tag: Clopidogrel Impurities
• PubChem Compound: 45038698
• Last Modified: Apr 15 2024